N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C24H22N2O4S/c1-14-16(24-26-18-9-5-6-11-21(18)31-24)8-7-10-17(14)25-23(27)15-12-19(28-2)22(30-4)20(13-15)29-3/h5-13H,1-4H3,(H,25,27)
• InChI Key: LFILWQKAZUYNRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2=CC(=C(C(=C2)OC)OC)OC)C3=NC4=CC=CC=C4S3
• Molecular Formula: C24H22N2O4S
• Molecular Weight: 434.5 g/mol

Description

“N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3,4,5-trimethoxybenzamide” is a compound that belongs to the benzothiazole family. Benzothiazoles are heterocyclic compounds with a wide range of biological activities and medicinal applications. They have been extensively investigated and associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc. For instance, P. T. Acharya and co-workers synthesized a series of N-(1, 3-benzothiazole-2-yl)-2(pyridine-3-yl) formohydrazido acetamide derivatives by using a simple and effective conventional technique.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives has been studied using various techniques such as FTIR, 1H-NMR, 13C-NMR, and HRMS spectral data. These techniques provide detailed information about the functional groups, chemical shifts, and molecular weight of the compound.

Chemical Reactions Analysis

Benzothiazole derivatives undergo various chemical reactions to form new compounds with potential biological activities. For example, they can react with different reagents to form hydrazido acetamide derivatives.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives can be determined using various techniques such as FTIR, 1H-NMR, 13C-NMR, and HRMS. These techniques provide information about the compound’s melting point, solubility, and chemical shifts.

Mechanism of Action

Benzothiazole derivatives display antibacterial activity by inhibiting various enzymes such as dihydroorotase, DNA gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (MurB), peptide deformylase, aldose reductase, casdihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase, and tyrosine kinase. The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs.

Future Directions

The development of novel antibiotics to control resistance problems is crucial. Benzothiazole derivatives are of great interest due to their wide range of biological activities and medicinal applications. Therefore, the future research in this field may focus on the development of novel benzothiazole derivatives with enhanced biological activities.